In Vivo Tumorigenicity: Null Response of 3-NBeP Versus Potent Carcinogenicity of Comparator Nitro-PAHs
In a standardized neonatal male B6C3F1 mouse bioassay, 3-nitrobenzo[e]pyrene (3-NBeP) produced no significant increase in liver or lung tumor incidence relative to the DMSO solvent control, while the positive control 6-nitrochrysene and the structural comparator 2-nitrobenzo[a]pyrene induced liver tumors in 91–100% of treated animals [1]. The total administered dose was 400 nmol per animal delivered via intraperitoneal injection on days 1, 8, and 15 post-birth, with tumor evaluation at 12 months [1].
| Evidence Dimension | Liver tumor incidence in neonatal male B6C3F1 mouse bioassay |
|---|---|
| Target Compound Data | 3-Nitrobenzo[e]pyrene: No significant tumor incidence above solvent control |
| Comparator Or Baseline | 2-Nitrobenzo[a]pyrene: 91–100% liver tumor incidence; 6-Nitrochrysene (positive control): 91–100% liver tumor incidence |
| Quantified Difference | 3-NBeP is non-tumorigenic under these conditions, while 2-NBaP and 6-NC are highly tumorigenic (91–100% incidence). |
| Conditions | Neonatal male B6C3F1 mice; 400 nmol total dose (i.p. on days 1, 8, 15); 12-month evaluation |
Why This Matters
Procuring verified 3-NBeP as a non-tumorigenic isomer is essential for use as a negative control in carcinogenicity screening batteries and for validating that observed tumor responses are structure-specific rather than class-wide.
- [1] Von Tungeln, L.S.; Xia, Q.; Herreno-Saenz, D.; Bucci, T.J.; Heflich, R.H.; Fu, P.P. Tumorigenicity of nitropolycyclic aromatic hydrocarbons in the neonatal B6C3F1 mouse bioassay and characterization of ras mutations in liver tumors from treated mice. Cancer Lett. 1999, 146, 1–7. View Source
